Cas no 2679940-36-2 (benzyl N-[(2R)-2-hydroxybutyl]carbamate)

• Product Name: benzyl N-[(2R)-2-hydroxybutyl]carbamate
• CAS No: 2679940-36-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5867846
• PubChem ID: 165912941
• Update Time: 2025-08-04

benzyl N-[(2R)-2-hydroxybutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2679940-36-2
• benzyl N-[(2R)-2-hydroxybutyl]carbamate
• EN300-7008611

• Inchi： 1S/C12H17NO3/c1-2-11(14)8-13-12(15)16-9-10-6-4-3-5-7-10/h3-7,11,14H,2,8-9H2,1H3,(H,13,15)/t11-/m1/s1
• InChI Key： JETOHQYQAQUXKK-LLVKDONJSA-N
• SMILES： O[C@@H](CNC(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(2R)-2-hydroxybutyl]carbamate

Professional Introduction to Benzyl N-[(2R)-2-hydroxybutyl]carbamate (CAS No. 2679940-36-2)

Benzyl N-[(2R)-2-hydroxybutyl]carbamate, a compound with the chemical identifier CAS No. 2679940-36-2, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of Benzyl N-[(2R)-2-hydroxybutyl]carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a (2R)-2-hydroxybutyl side chain. This configuration imparts specific stereochemical and biochemical characteristics that make it a valuable candidate for various pharmacological studies. The presence of the hydroxyl group in the side chain enhances its solubility and reactivity, making it particularly useful in formulations requiring precise targeting and controlled release.

In recent years, there has been growing interest in the development of carbamate-based compounds for their potential therapeutic benefits. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including non-steroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The stereochemistry of Benzyl N-[(2R)-2-hydroxybutyl]carbamate, specifically the (2R) configuration, is crucial as it influences the compound's biological activity and interaction with target enzymes or receptors.

One of the most compelling aspects of Benzyl N-[(2R)-2-hydroxybutyl]carbamate is its potential role in modulating enzymatic pathways associated with inflammation and pain management. Studies have shown that carbamate derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. The hydroxyl group in the side chain may also contribute to its ability to interact with other biological targets, such as kinases and phosphodiesterases, which are involved in various signaling pathways.

Furthermore, the benzyl group in Benzyl N-[(2R)-2-hydroxybutyl]carbamate provides a hydrophobic anchor that can enhance membrane permeability, facilitating cellular uptake. This property is particularly advantageous for drugs designed to target intracellular pathways or receptors located within specific organelles. The combination of these structural features makes this compound a promising candidate for further investigation in drug discovery and development.

Recent research has also explored the use of Benzyl N-[(2R)-2-hydroxybutyl]carbamate as a precursor in the synthesis of more complex pharmacophores. By leveraging its reactive sites—primarily the carbamate group—chemists can introduce additional functional moieties or modify existing ones to tailor biological activity. This flexibility has opened up new avenues for designing novel therapeutic agents with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in carbamate-based compounds due to their versatility and potential for oral administration. Unlike some traditional drugs that require parenteral routes due to poor solubility or stability, Benzyl N-[(2R)-2-hydroxybutyl]carbamate may offer advantages in terms of bioavailability and patient compliance. This has spurred interest in optimizing its formulation as an oral drug delivery system, possibly incorporating nanotechnology or prodrug strategies to enhance absorption and distribution.

In conclusion, Benzyl N-[(2R)-2-hydroxybutyl]carbamate (CAS No. 2679940-36-2) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development and therapeutic interventions. Its unique structural features, including the hydroxyl-substituted side chain and stereochemically defined configuration, make it a versatile intermediate for synthesizing bioactive molecules targeting inflammation, pain management, and other critical biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.